
EHEN chemical structure and synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
N-Ethyl-N-(2-

hydroxyethyl)nitrosamine

Cat. No.: B110614 Get Quote

An In-depth Technical Guide to N-Ethyl-N-hydroxyethanamine (DEHA)

Introduction
N-ethyl-N-hydroxyethanamine, more commonly known as N,N-diethylhydroxylamine (DEHA), is

a versatile organic compound with significant applications across various scientific and

industrial fields. This guide provides a comprehensive overview of its chemical structure,

synthesis, and mechanisms of action, tailored for researchers, scientists, and drug

development professionals. While the acronym "EHEN" was specified, the predominant and

scientifically recognized compound corresponding to the provided chemical names is DEHA.

DEHA is recognized for its potent free-radical scavenging and antioxidant properties, making it

a subject of interest in contexts ranging from industrial process stabilization to potential

therapeutic applications. It serves as a highly efficient polymerization inhibitor, an oxygen

scavenger in water treatment, and a color stabilizer in photographic processes.[1] Its ability to

mitigate oxidative stress also suggests its potential relevance in biological systems.

Chemical Structure and Properties
DEHA is a colorless to light yellow liquid with a characteristic amine-like odor.[2][3] Its

fundamental properties are summarized in the table below.
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Property Value

Molecular Formula C₄H₁₁NO

Molecular Weight 89.14 g/mol

CAS Number 3710-84-7

Boiling Point 125-130 °C[2][3]

Melting Point -25 °C[3]

Density 0.867 g/mL at 25 °C

Refractive Index 1.4195 at 20 °C[3]

Solubility
Soluble in water, ethanol, ether, chloroform, and

benzene[2]

Synthesis of N,N-Diethylhydroxylamine (DEHA)
The synthesis of DEHA can be achieved through several routes, with the most common being

the oxidation of triethylamine or diethylamine.

Method 1: Triethylamine Oxidation and Decomposition
This method involves the oxidation of triethylamine using a peroxide, followed by the thermal

decomposition of the resulting intermediate.

Experimental Protocol:

In a steel alloy autoclave, combine purified triethylamine (6.3 mL, 4.3 mmol) and 30%

hydrogen peroxide (10 mL, 0.1 mol) with water.[2]

Seal the autoclave, ensuring the filling capacity is at 90% (1.4 MPa).[2]

Place the autoclave in an oven and heat at a temperature ranging from 20 °C to 120 °C.[2] A

turning point in the reaction is typically observed at 120 °C.[2]

After 5 days, cool the autoclave and carefully collect the resulting solution.[2]
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The product can be identified and analyzed using gas chromatography-mass spectroscopy

(GC-MS).[2]

A variation of this method involves the use of a solid acid catalyst containing polyoxometalate

in a fixed-bed reactor. A mixed aqueous solution of triethylamine, acetic acid, and hydrogen

peroxide is passed through the reactor at 40-60 °C. The resulting product then undergoes

decomposition in a separate reactor at 100-120 °C to yield DEHA.[3]

Method 2: Diethylamine Oxidation
This approach involves the direct oxidation of diethylamine to form DEHA.

Experimental Protocol:

Charge a reactor with 2 mL of diethylamine and 75 mg of a glycerol-stabilized nano-TiO₂

catalyst.[4]

Heat the suspension to 30-40 °C with continuous reflux and stirring.[4]

Slowly add dilute hydrogen peroxide (30% by weight) via a syringe over 45 minutes.[4]

After the addition is complete, cool the solution.

Dehydrate the product using calcium chloride.[4]

The final product can be quantified using gas chromatography with a flame ionization

detector (GC-FID).[4]

A patent describes a process for the synthesis of N,N-dialkyl-hydroxylamines using a titanium-

silicalite catalyst. In this process for DEHA, diethylamine is reacted with hydrogen peroxide in

the presence of the catalyst. This method has been reported to achieve a conversion of 51.5%

with a selectivity to N,N-diethyl-hydroxylamine of 95.5%. The yield of DEHA based on hydrogen

peroxide was 87.1%.

Quantitative Data on Synthesis
The yield and purity of DEHA are dependent on the synthesis method and reaction conditions.

The following table summarizes available data.
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Synthesis
Method

Reactants
Catalyst/Co
nditions

Yield
Purity/Selec
tivity

Reference

Triethylamine

Oxidation

Triethylamine

, Hydrogen

Peroxide

Steel

autoclave,

20-120 °C, 5

days

Not specified

Product

identified by

GC-MS

[2]

Triethylamine

Oxidative

Cracking

Triethylamine

, Hydrogen

Peroxide

Tubular

reactor, 100-

200 °C, 1-2

atm

Higher yield

at injection

rate of 5.74-

34.5 g/min

Improved

clarity of

product

[5]

Diethylamine

Oxidation

Diethylamine,

Hydrogen

Peroxide

Glycerol-

stabilized

nano-TiO₂, 35

°C, 45 min

High

Maximum

purity at 75

mg of catalyst

[4]

Diethylamine

Oxidation

Diethylamine,

Hydrogen

Peroxide

Titanium-

silicalite

87.1% (based

on H₂O₂)

95.5%

selectivity

Peroxyacetic

Acid Method

Triethylamine

,

Peroxyacetic

Acid

Solid-loaded

heteropolyaci

d

Up to 84.41%
High

selectivity
[6]

Mechanism of Action: Free-Radical Scavenging
DEHA is a potent free-radical scavenger. Its primary mechanism of antioxidant activity involves

the donation of a hydrogen atom from its hydroxyl group to a free radical, thereby neutralizing

the reactive species.

The reaction with hydroxyl radicals (•OH), a highly reactive oxygen species, is particularly

significant. Studies have shown that •OH radicals oxidize DEHA through hydrogen abstraction

from the hydroxyl group, leading to the formation of a transient diethylnitroxide radical

((C₂H₅)₂NO•).[2] This process is depicted in the diagram below.
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Caption: Free-radical scavenging mechanism of DEHA.

Inhibition of Lipid Peroxidation
DEHA's antioxidant properties extend to the inhibition of lipid peroxidation, a critical process in

cellular damage. Lipid peroxidation is a chain reaction initiated by free radicals that attack

polyunsaturated fatty acids in cell membranes, leading to cellular dysfunction.

DEHA can interrupt this chain reaction by scavenging the lipid peroxyl radicals (LOO•) that

propagate the process. By donating a hydrogen atom to the peroxyl radical, DEHA terminates

the chain reaction and prevents further damage to lipids. This protective mechanism is crucial

in mitigating oxidative stress-related pathologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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